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Compound of Interest

Compound Name: 1-METHYLTRYPTAMINE

CAS No.: 7518-21-0

Cat. No.: B188459 Get Quote

Executive Summary
Do not dispose of 1-Methyltryptamine (1-MT) down the drain or in general trash. 1-
Methyltryptamine (CAS: 65-28-1) is an indole alkaloid with potential pharmacological activity

and environmental toxicity.[1][2][3] The only validated disposal method for this compound is

high-temperature incineration via a licensed hazardous waste handler. Benchtop chemical

neutralization (e.g., bleaching) is not recommended as it may generate toxic chlorinated indole

byproducts rather than destroying the core structure.

This guide defines the chain of custody from the bench to the incinerator, ensuring compliance

with EPA/RCRA standards and protecting laboratory personnel.

Hazard Profiling & Causality
To dispose of a chemical safely, one must understand why it is hazardous.
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Property Hazard Description Operational Implication

Chemical Class
Indole Alkaloid / Organic

Amine

Incompatible with strong

oxidizers.[1] Risk of exothermic

reaction if mixed with

peroxides or nitric acid in

waste streams.

Toxicology
Irritant (Skin/Eye); Potentially

bioactive

Treat as a pharmacological

hazard.[1] Dust inhalation can

trigger sympathomimetic

effects (tachycardia, agitation).

Environmental Aquatic Toxicity (Suspected)

Zero-discharge policy.

Introduction to water systems

can disrupt aquatic

ecosystems due to nitrogen-

based bioactivity.[1]

Regulatory Unscheduled (USA)*

Note:[1][4] While 1-MT is not

separately scheduled, it is an

isomer/analog of controlled

tryptamines. Treat with

"Controlled Substance" rigor to

prevent diversion or legal

ambiguity.

Pre-Disposal Stabilization & Segregation
Effective disposal begins at the bench. You must segregate 1-MT from incompatible waste

streams immediately upon generation.

The "Red Flag" Incompatibilities
NEVER mix 1-Methyltryptamine waste with:

Strong Oxidizers: (e.g., Nitric Acid, Hydrogen Peroxide, Permanganates). Reason:

Immediate fire/explosion risk.
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Reactive Metals: (e.g., Sodium, Lithium).

Halogenated Solvents: (e.g., Chloroform) unless the waste contractor explicitly permits "Lab

Packs" containing both. Segregation is safer to prevent cross-reactivity.

Visual Workflow: Waste Stream Management
The following diagram outlines the decision logic for categorizing 1-MT waste at the point of

generation.

Waste Generation
(1-Methyltryptamine)

Physical State?

Solid Waste
(Powder/Crystals)

Liquid Waste
(Mother Liquor/Solvent)

Contaminated Sharps
(Needles/Syringes)

Double-bag in
polyethylene bags.

Place in rigid secondary container.

Segregate by solvent type.
(Halogenated vs Non-Halogenated).

Store in HDPE or Glass carboy.

Immediate disposal into
Biohazard/Sharps Bin.

Label 'Chemically Contaminated'.

LABELING:
'Hazardous Waste - Toxic'

Constituent: 1-Methyltryptamine

STORAGE:
Satellite Accumulation Area

(Cool, Dry, Locked)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 1-Methyltryptamine waste based on physical state.
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The Disposal Protocol
This protocol assumes the user is operating within a standard research laboratory environment

under US OSHA/EPA jurisdiction.

Step 1: Container Selection
Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but

poses a breakage risk.

Liquids: Use amber glass or HDPE carboys. Ensure the cap has a chemically resistant liner

(PTFE).

Why Amber? Indole alkaloids are light-sensitive.[3][5] While degradation is desired in

disposal, uncontrolled photo-degradation can produce unknown, potentially more toxic

byproducts before the waste is picked up.

Step 2: Labeling (Critical)
Do not simply label "Organic Waste." You must be specific to aid the disposal facility.

Primary Tag: HAZARDOUS WASTE[6]

Chemical Name: 1-Methyltryptamine (Do not use abbreviations like "1-MT").[1]

Hazards: Toxic, Irritant.[2][7][8]

Step 3: Final Destruction (Vendor Handoff)
Transfer the sealed, labeled container to your institution's Environmental Health & Safety (EHS)

team or licensed hazardous waste contractor.

Method: The contractor will designate this for Incineration (Waste Code: D001/Ignitable if in

solvent, or Non-Regulated Hazardous Waste if solid).

Temperature: >1000°C with afterburner.

Verification: Ensure you receive a manifest copy confirming the waste stream was received

for incineration.
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Emergency Contingencies: Spill Response
In the event of a spill, speed and containment are paramount. Do not use bleach on the spill,

as this can create chloramines or chlorinated indoles.

1. ALERT
Notify personnel.

Evacuate immediate area.

2. PPE UP
Nitrile Gloves (Double),

Lab Coat, Safety Goggles,
N95/Respirator (if powder).

3. CONTAIN
Cover with absorbent pads

or vermiculite dike.

4. CLEANUP
Scoop into disposal bag.

Do NOT sweep (creates dust).
Wash area with soap/water.

5. DISPOSE
Label as Hazardous Waste.

Contact EHS.

Click to download full resolution via product page

Figure 2: Immediate response workflow for 1-Methyltryptamine spills.

Spill Cleanup Protocol:

Isolate: Mark the area.

Solids: Gently cover with wet paper towels to prevent dust, then scoop into a bag.

Liquids: Absorb with vermiculite or spill pads.

Decontamination: Wash the surface with a dilute surfactant (soap and water) solution.

Collect all wash water as hazardous waste.

Regulatory Compliance (US Context)
While 1-Methyltryptamine is not explicitly listed on the EPA's "P" or "U" lists of acutely

hazardous wastes, it falls under the "Characteristic" waste rules if mixed with solvents, and the

"General Duty Clause" for toxicity.

RCRA Status: Treat as Hazardous Waste.

Waste Code: Likely D001 (if in flammable solvent) or Non-RCRA Regulated Hazardous

Waste (if solid), depending on state regulations. Always default to the stricter classification.

Documentation: Maintain a log of generation to prove the substance was destroyed and not

diverted, satisfying both EPA and potential DEA scrutiny regarding analog laws.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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